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Compound of Interest

Compound Name: Decloxizine

CAS No.: 3733-63-9

Cat. No.: B1670144

Get Quote

Notice: While Decloxizine is a recognized chemical compound, a specific Safety Data Sheet

(SDS) detailing its disposal is not readily available in public resources.[1][2] Therefore, as a

research chemical, Decloxizine and its associated waste must be treated as hazardous by

default. The following procedures are based on established best practices for laboratory

chemical waste management and provide a direct, operational plan for its safe disposal.

Principle of Prudent Practice
All laboratory personnel must handle Decloxizine waste as hazardous unless confirmed

otherwise by the institution's Environmental Health & Safety (EHS) department. This involves

adhering to all federal, state, and local regulations, such as the Resource Conservation and

Recovery Act (RCRA).[3] Never dispose of Decloxizine or its containers in the regular trash or

via drain disposal.[4][5]

Immediate Actions: Waste Collection and Storage
This section outlines the required steps for accumulating Decloxizine waste at the point of

generation.
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2.1 Waste Characterization All chemical waste must be classified. Since specific data for

Decloxizine is limited, it should be treated as a toxic chemical waste. Laboratory waste is

generally categorized based on the characteristics summarized below.

Hazardous Characteristic Description General Examples

Ignitability

Liquids with a flash point below

140°F (60°C), solids capable

of spontaneous combustion, or

oxidizers.

Ethanol, Acetone, Xylene,

Sodium Nitrate

Corrosivity
Aqueous solutions with a pH ≤

2 or ≥ 12.5.

Hydrochloric Acid, Sodium

Hydroxide, Nitric Acid

Reactivity

Materials that are unstable,

react violently with water, or

generate toxic gases when

mixed with acids or bases.

Sodium Metal, Potassium

Cyanide, Picric Acid

Toxicity

Waste containing specific

contaminants (e.g., heavy

metals, pesticides) at

concentrations above

regulatory limits. Includes

acutely toxic "P-listed"

chemicals.

Osmium Tetroxide, Sodium

Azide, Sodium Cyanide

2.2 Segregation of Waste Decloxizine waste must be segregated from other chemical waste

streams to prevent dangerous reactions.

Solid Waste: Collect chemically contaminated solid waste (e.g., gloves, weigh boats, pipette

tips) in a designated, lined container separate from liquid waste.

Liquid Waste: Collect liquid Decloxizine waste (e.g., unused solutions, rinsates) in a

dedicated, compatible liquid waste container. The first rinse of any emptied container must

be collected as hazardous waste.
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Incompatibles: Ensure the Decloxizine waste container is not stored with incompatible

chemicals. While specific incompatibilities for Decloxizine are not documented, follow

general best practices.

Do Not Mix With Reason

Acids Bases
Strong heat generation,

potential for boiling/splashing.

Acids Cyanides or Sulfides

Generation of highly toxic

gases (hydrogen cyanide,

hydrogen sulfide).

Oxidizing Agents Reducing Agents & Organics Fire or explosion hazard.

Water-Reactive Chemicals Aqueous Solutions
Violent reaction, potential for

fire or toxic gas release.

2.3 Container Management Proper containerization is critical for safety and compliance.

Select a Compatible Container: Use a container made of material chemically compatible with

Decloxizine. The original product container is often a suitable choice. The container must

have a secure, leak-proof screw cap.

Label the Container: Attach a hazardous waste label from your institution's EHS department

as soon as you begin adding waste.

Write the full chemical name: "Decloxizine". Do not use abbreviations.

List all constituents, including solvents, with their estimated percentages.

Indicate the date when waste was first added.

Storage Location: Store the waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of generation. The container must be kept in a

secondary containment bin to control potential leaks.
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Keep Containers Closed: Waste containers must remain sealed except when actively adding

waste. Do not overfill; leave at least 10% headspace (fill to ~¾ full).

Disposal Protocol: Arranging for Final Removal
Follow this workflow to ensure compliant disposal of full or expired Decloxizine waste

containers.

1. Container is Full or
Waste is No Longer Needed

2. Finalize Waste Label:
Ensure all contents and
percentages are listed

3. Securely Seal Container
and Check for Leaks

4. Consult Institutional EHS Website
or Contact EHS Directly

5. Submit Chemical Waste
Pickup Request Form

6. Await Pickup by Trained
Hazardous Waste Professionals

Click to download full resolution via product page

Caption: Logical workflow for the final disposal of laboratory chemical waste.
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Finalize Label: Once the container is full or the waste is ready for disposal, review the

hazardous waste label to ensure all information is accurate and complete.

Seal and Inspect: Securely tighten the container cap and visually inspect the exterior for any

contamination or leaks.

Contact EHS: The primary operational step is to contact your institution's Environmental

Health & Safety (EHS) department. They are responsible for the management, collection,

and disposal of all chemical waste.

Request Pickup: Submit a chemical waste pickup request through the EHS portal or the

specific form provided by your institution.

Await Collection: Trained hazardous waste personnel will collect the container from your

laboratory for final disposal in a compliant and environmentally sound manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. GSRS [precision.fda.gov]

2. Decloxizine | C21H28N2O2 | CID 71135 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. danielshealth.com [danielshealth.com]

4. ehrs.upenn.edu [ehrs.upenn.edu]

5. acs.org [acs.org]

To cite this document: BenchChem. [Standard Operating Procedure: Proper Disposal of
Decloxizine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670144/docs#standard-operating-procedure-proper-
disposal-of-decloxizine]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670144?utm_src=pdf-custom-synthesis#bc-rfq
https://precision.fda.gov/ginas/app/ui/substances/437809a3-a1bd-42cc-b692-1f7d8c7318af
https://pubchem.ncbi.nlm.nih.gov/compound/Decloxizine
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1670144/docs#standard-operating-procedure-proper-disposal-of-decloxizine
https://www.benchchem.com/product/b1670144/docs#standard-operating-procedure-proper-disposal-of-decloxizine
https://www.benchchem.com/product/b1670144/docs#standard-operating-procedure-proper-disposal-of-decloxizine
https://www.benchchem.com/product/b1670144/docs#standard-operating-procedure-proper-disposal-of-decloxizine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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